Cas no 2021-19-4 (2-butyl-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione)

• Product Name: 2-butyl-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione
• CAS No: 2021-19-4
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 909287
• PubChem ID: 95074
• Update Time: 2025-04-19

2-butyl-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 2-butyl-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione
• 2-butyl-3a,4,7,7a-tetrahydroisoindole-1,3-dione
• 1H-Isoindole-1,3(2H)-dione, N-butyl-3a,4,7,7a-tetrahydro-
• 2-butyl-3a,4,7,7a-tetrahydro-isoindole-1,3-dione
• 4-Cyclohexene-1, N-butyl-
• 4-Cyclohexene-1,2-dicarboximide, N-butyl-
• AI3-04145
• N-Butyl-1,2,3,6-tetrahydronaphthalimide
• WLN: T56 BVNV GUTJ C4
• NSC69968
• NSC 69968
• N-Butyl-1,3,6-tetrahydronaphthalimide
• DTXSID30942287
• NSC-69968
• SCHEMBL13606476
• NSC-16066
• 1H-Isoindole-1,3(2H)-dione, 2-butyl-3a,4,7,7a-tetrahydro-
• 1H-Isoindole-1, 2-butyl-3a,4,7,7a-tetrahydro-
• NSC16066
• N-butyl-1,2,3,6-tetrahydrophthalimide
• 2021-19-4
• NSC 16066

• Inchi： 1S/C12H17NO2/c1-2-3-8-13-11(14)9-6-4-5-7-10(9)12(13)15/h4-5,9-10H,2-3,6-8H2,1H3
• InChI Key： HZZBHUQGZJXCEV-UHFFFAOYSA-N
• SMILES： O=C1C2CC=CCC2C(N1CCCC)=O

Computed Properties

• Exact Mass: 207.12601
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.0681 (rough estimate)
• Boiling Point: 346.3°C (rough estimate)
• Refractive Index: 1.5220 (estimate)
• PSA: 37.38
• LogP: 1.67560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones